Cas no 1909293-83-9 (rac-(3aR,7aS)-octahydrofuro3,2-cpyridine)

• Product Name: rac-(3aR,7aS)-octahydrofuro3,2-cpyridine
• CAS No: 1909293-83-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD29764248
• CID: 4786895
• PubChem ID: 96217919
• Update Time: 2025-07-02

rac-(3aR,7aS)-octahydrofuro3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine, octahydro-, (3aR,7aS)-
• rac-(3aR,7aS)-octahydrofuro3,2-cpyridine

• MDL： MFCD29764248
• Inchi： 1S/C7H13NO/c1-3-8-5-6-2-4-9-7(1)6/h6-8H,1-5H2/t6-,7+/m1/s1
• InChI Key： TXUAGBMPDJZPAN-RQJHMYQMSA-N
• SMILES： C1NCC[C@]2([H])OCC[C@]12[H]

Additional information on rac-(3aR,7aS)-octahydrofuro3,2-cpyridine

Recent Advances in the Study of rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine and Compound 1909293-83-9

The compound rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine and its derivative, 1909293-83-9, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules exhibit unique structural features that make them promising candidates for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their potential applications and mechanistic insights.

Recent studies have focused on the synthesis and optimization of rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine derivatives, with 1909293-83-9 emerging as a lead compound due to its enhanced bioavailability and target specificity. Structural modifications of the parent molecule have led to improved pharmacokinetic properties, including better blood-brain barrier penetration, which is critical for CNS-targeted therapies. Advanced computational modeling and X-ray crystallography have provided detailed insights into the binding interactions of these compounds with their biological targets.

In vitro and in vivo studies have demonstrated that 1909293-83-9 exhibits potent activity against specific neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurological conditions such as Parkinson's disease and schizophrenia. Additionally, preliminary data indicate that this compound may have antimicrobial properties, particularly against drug-resistant bacterial strains. These findings open new avenues for the development of multi-target therapeutics.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine-based drugs.

In conclusion, the ongoing research on rac-(3aR,7aS)-octahydrofuro[3,2-c]pyridine and 1909293-83-9 underscores their therapeutic potential and highlights the importance of continued investigation. The integration of cutting-edge technologies such as AI-driven drug design and high-throughput screening will further enhance our understanding of these compounds and their applications in medicine.